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Compound of Interest

Compound Name: Leptin (22-56), human

Cat. No.: B15619838

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of the human leptin fragment

(22-56) in obesity research models. This document includes a summary of its biological activity,

quantitative data from key studies, detailed experimental protocols, and visualizations of

relevant signaling pathways.

Introduction
Leptin, a 16-kDa adipocyte-secreted hormone, is a critical regulator of energy homeostasis. Its

effects are primarily mediated through the long form of the leptin receptor (OB-Rb) in the

hypothalamus, influencing food intake and energy expenditure.[1] However, the therapeutic use

of full-length leptin in treating common obesity is often hampered by leptin resistance.[2] This

has led to research into leptin fragments that may retain biological activity with potentially

different pharmacological profiles.

Leptin (22-56), a 35-amino acid fragment of the N-terminal region of human leptin, has been

identified as a bioactive peptide with anorexigenic properties.[3] It has been shown to reduce

food intake following central administration in animal models, suggesting it may interact with

the central mechanisms regulating appetite.[1][3]
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Biological Activity and Mechanism of Action
Leptin (22-56) has been demonstrated to exert a significant, dose-related, and reversible

inhibition of food intake when administered directly into the central nervous system of rats.[3]

This suggests that the satiety-inducing effects of leptin may reside, at least in part, within this

N-terminal fragment.

While the full-length leptin molecule is known to activate several intracellular signaling

pathways upon binding to its receptor, including the Janus kinase 2/signal transducer and

activator of transcription 3 (JAK2/STAT3) pathway, the precise signaling mechanism of Leptin

(22-56) is not as well characterized.[1][4] It is hypothesized to act via leptin receptors, but direct

evidence of its downstream signaling cascade in the context of obesity is still emerging.[5]

Notably, in studies related to neuroprotection, the leptin fragment (116-130), but not Leptin (22-

56), was found to activate PI3K and STAT3 signaling pathways, indicating that different leptin

fragments may have distinct signaling properties.

Data Presentation
The following tables summarize the quantitative data from key studies investigating the effects

of Leptin (22-56) on food intake in rodent models.

Table 1: Effect of Intracerebroventricular (ICV) Administration of Leptin (22-56) on Food Intake

in Rats

Animal
Model

Peptide
Administr
ation
Route

Dose
Treatmen
t Duration

Observed
Effect on
Food
Intake

Referenc
e

Adult

Sprague-

Dawley

Rats

Human

Leptin (22-

56)

Intracerebr

oventricula

r (ICV)

Dose-

related
Acute

Significant,

dose-

related,

and

reversible

inhibition

[3]
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Note: The original publication by Samson et al. (1996) reported a dose-related inhibition of food

intake but did not specify the exact doses and corresponding percentage of reduction in the

available abstracts. The effect on body weight was not assessed in the short-term study.[6]

Experimental Protocols
Protocol 1: Intracerebroventricular (ICV) Cannulation
and Injection in Rats
This protocol describes the surgical implantation of a guide cannula into the lateral ventricle of

a rat for the central administration of Leptin (22-56).

Materials:

Stereotaxic apparatus

Anesthesia (e.g., Ketamine/Xylazine cocktail)

Surgical tools (scalpel, forceps, drills)

Guide cannula and dummy cannula

Dental cement

Screws for skull fixation

Internal injector cannula connected to a microsyringe

Leptin (22-56) peptide, sterile and dissolved in artificial cerebrospinal fluid (aCSF)

Artificial cerebrospinal fluid (aCSF)

Procedure:

Anesthesia and Stereotaxic Placement: Anesthetize the rat and securely place it in the

stereotaxic apparatus.
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Surgical Incision: Make a midline incision on the scalp to expose the skull. Clean the skull

surface.

Coordinate Identification: Using a stereotaxic atlas for the rat brain, identify the coordinates

for the lateral ventricle (bregma as a reference point).

Drilling and Screw Placement: Drill a hole at the identified coordinates for the cannula. Drill

additional holes for the placement of anchor screws.

Cannula Implantation: Slowly lower the guide cannula to the desired depth in the lateral

ventricle.

Fixation: Secure the cannula to the skull using dental cement and the anchor screws.

Dummy Cannula Insertion: Insert a dummy cannula into the guide cannula to maintain

patency.

Recovery: Allow the animal to recover for at least one week post-surgery before any

experimentation.

Peptide Injection: For injection, gently restrain the rat, remove the dummy cannula, and

insert the internal injector cannula connected to the microsyringe. Infuse the desired volume

of Leptin (22-56) solution slowly over a defined period (e.g., 1-2 minutes).[7] After injection,

leave the injector in place for a short duration to prevent backflow, then replace the dummy

cannula.

Protocol 2: Assessment of Food Intake
This protocol outlines the procedure for measuring the effect of Leptin (22-56) on food intake.

Materials:

Metabolic cages with automated food intake monitoring systems or manual scales

Standard rodent chow

Water ad libitum
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Procedure:

Acclimation: House the cannulated rats individually in metabolic cages and allow them to

acclimate for several days.

Baseline Measurement: Measure baseline food intake for at least 24-48 hours before the

injection.

Injection: Administer Leptin (22-56) or vehicle (aCSF) via the ICV cannula as described in

Protocol 1.

Food Intake Monitoring: Monitor and record food intake at regular intervals (e.g., hourly for

the first few hours, and then at 24, 48, and 72 hours post-injection).

Data Analysis: Compare the food intake of the Leptin (22-56)-treated group to the vehicle-

treated control group. Express the data as absolute food intake (grams) or as a percentage

change from baseline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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